Cas no 2228437-02-1 (methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine)

• Product Name: methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine
• CAS No: 2228437-02-1
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 5992623
• PubChem ID: 165646263
• Update Time: 2025-05-19

methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine
• EN300-1739930
• methyl({2-methyl-1-[6-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-yl})amine
• 2228437-02-1

• Inchi： 1S/C14H23N3/c1-14(2,15-3)10-12-6-7-13(16-11-12)17-8-4-5-9-17/h6-7,11,15H,4-5,8-10H2,1-3H3
• InChI Key： UGTKCQDWQZAEGM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)CC(C)(C)NC)CCCC1

Computed Properties

• Exact Mass: 233.189197746g/mol
• Monoisotopic Mass: 233.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.2Ų

Additional information on methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine

Comprehensive Overview of Methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine (CAS No. 2228437-02-1)

The compound methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine (CAS No. 2228437-02-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis pathways, and relevance in modern scientific advancements, aligning with trending topics such as drug discovery, small molecule therapeutics, and AI-driven chemical design.

Structurally, methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine combines a pyridine core with a pyrrolidine substituent and a methylamine side chain. This arrangement is particularly interesting for researchers exploring bioactive heterocycles and kinase inhibitors, which are hot topics in oncology and neurodegenerative disease research. The presence of both nitrogen-containing rings enhances its potential as a ligand for receptor binding, a property frequently searched in academic and industrial databases.

In the context of synthetic chemistry, this compound exemplifies the growing demand for tailor-made intermediates in medicinal chemistry. Its CAS No. 2228437-02-1 serves as a critical identifier for researchers leveraging high-throughput screening or machine learning models to predict molecular behavior. Recent publications highlight its role in optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a key focus area for drug developers aiming to reduce attrition rates in clinical trials.

From an industrial perspective, the scalability of synthesizing methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine aligns with the push toward green chemistry and sustainable manufacturing. Innovations in catalytic amination and flow chemistry have been explored to produce such compounds with minimal waste, addressing environmental concerns raised by regulatory bodies and the public alike.

The compound’s potential extends to central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is under investigation. This ties into popular searches around neuroprotection and cognitive enhancers, reflecting societal interest in aging populations and mental health. Researchers are also examining its utility in allosteric modulation, a cutting-edge concept in GPCR-targeted therapies.

In summary, methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine (CAS No. 2228437-02-1) represents a versatile scaffold at the intersection of medicinal chemistry and computational drug design. Its study resonates with contemporary scientific priorities, including precision medicine and fragment-based drug discovery, making it a compelling subject for further exploration.